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Compound of Interest

(5-Hydroxypyridin-3-yl)boronic
Compound Name: d
aci

Cat. No.: B596571

An In-depth Technical Guide to (5-
Hydroxypyridin-3-yl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of (5-Hydroxypyridin-3-yl)boronic acid. It is intended for an audience of
researchers, scientists, and professionals in the field of drug development who utilize boronic
acids as key building blocks in the synthesis of complex organic molecules. This document
summarizes key data, provides a representative experimental protocol for its synthesis, and
visualizes its molecular structure and a primary application in organic synthesis.

Core Molecular Information

(5-Hydroxypyridin-3-yl)boronic acid is a heterocyclic boronic acid derivative. Such
compounds are of significant interest in medicinal chemistry and materials science due to their
utility as versatile reagents in carbon-carbon bond-forming reactions, most notably the Suzuki-
Miyaura cross-coupling reaction.[1][2][3][4][5] The presence of both a hydroxyl group and a
boronic acid function on the pyridine ring makes it a valuable bifunctional building block for
creating diverse molecular architectures.

Physicochemical and Identification Data
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The following table summarizes the key quantitative and identifying information for (5-
Hydroxypyridin-3-yl)boronic acid. It should be noted that while spectral and some physical
data are often available from commercial suppliers, detailed, experimentally determined values
for properties such as melting point and solubility are not consistently reported in publicly
accessible literature.

Property Value Reference

(5-Hydroxypyridin-3-yl)boronic

IUPAC Name acid

CAS Number 1208308-11-5

Molecular Formula CsHeBNOs3 [6]
Molecular Weight 138.92 g/mol [6]
Physical Form Solid

Storage Conditions Inert atmosphere, -20°C

Note: Specific experimental data such as melting point, solubility, and detailed NMR spectral
data for (5-Hydroxypyridin-3-yl)boronic acid are not readily available in the surveyed public
literature but can often be obtained from the certificate of analysis provided by a chemical
supplier.

Molecular Structure

The structure of (5-Hydroxypyridin-3-yl)boronic acid features a pyridine ring substituted with
a hydroxyl group at the 5-position and a boronic acid group [-B(OH)z] at the 3-position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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